Cas no 2418719-96-5 (1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole)

• Product Name: 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole
• CAS No: 2418719-96-5
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• CID: 5359969
• Update Time: 2025-09-24

1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole Chemical and Physical Properties

Names and Identifiers

• Z4244368405
• 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole
• 1-(4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-1H-1,3-benzodiazole

• Inchi： 1S/C20H21N3O/c1-2-4-20-19(3-1)21-14-23(20)16-7-9-18(10-8-16)24-13-17-12-22(17)11-15-5-6-15/h1-4,7-10,14-15,17H,5-6,11-13H2
• InChI Key： MODHFVURONHBSH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=NC2C=CC=CC1=2)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 3.7
• Topological Polar Surface Area: 30.1

Additional information on 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole

Introduction to 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole (CAS No. 2418719-96-5)

1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole, identified by its CAS number 2418719-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its benzimidazole core and the presence of an aziridinyl moiety, contribute to its potential therapeutic applications.

The benzimidazole scaffold is a well-known pharmacophore in drug discovery, renowned for its role in various bioactive molecules. Its stability, solubility, and ability to interact with biological targets make it an ideal candidate for medicinal chemistry interventions. In the case of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole, the introduction of the aziridinyl group introduces a new layer of complexity, which can modulate its interactions with biological systems. This modification has been strategically employed to enhance binding affinity and selectivity towards specific targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological receptors. Studies suggest that the aziridinyl moiety can undergo ring-opening reactions, leading to covalent modifications of target proteins. This property is particularly valuable in the development of drugs that require irreversible binding to their targets, thereby enhancing treatment efficacy and reducing the likelihood of resistance.

The phenyl ring in the molecule further contributes to its pharmacological profile by providing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes. Additionally, the methoxy group attached to the phenyl ring enhances solubility and metabolic stability, which are critical factors in drug development. These structural features collectively contribute to the compound's potential as a lead molecule for therapeutic intervention.

In vitro studies have demonstrated that 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole exhibits notable activity against several biological targets. For instance, research indicates that it may interact with enzymes involved in cellular signaling pathways relevant to inflammation and cancer. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory or anticancer agent. Furthermore, preliminary studies have explored its interactions with receptors involved in neurodegenerative diseases, indicating a broader therapeutic scope.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the aziridinyl group necessitates careful handling due to its reactivity, but modern synthetic methodologies have made it more feasible to incorporate such functional groups into complex molecules. Advances in catalytic systems and green chemistry principles have also contributed to more efficient and environmentally friendly synthetic routes.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with analogs of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole have provided valuable insights into its binding mechanism. These structural insights have guided medicinal chemists in designing next-generation derivatives with improved pharmacological properties. For example, modifications aimed at enhancing binding affinity or selectivity have been successfully implemented based on these structural data.

The integration of machine learning algorithms into drug discovery has further accelerated the development process for compounds like 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole. Predictive models can now rapidly screen large libraries of compounds for potential hits based on their structural features and predicted biological activities. This approach has not only shortened the timeline for identifying promising candidates but also reduced costs associated with traditional high-throughput screening methods.

Future directions in the research of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing dosing regimens and minimizing potential side effects. Preclinical studies will also provide valuable data on its therapeutic index, helping researchers determine whether it is suitable for clinical translation.

The development of novel therapeutic agents often involves collaboration between academic researchers and industry scientists. Companies specializing in pharmaceutical research are actively investigating compounds like 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole for their potential applications in treating various diseases. These collaborations leverage expertise from multiple disciplines, including organic chemistry, biochemistry, pharmacology, and computational biology, to accelerate drug discovery efforts.

In conclusion,1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzimidazole (CAS No. 2418719-96-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with emerging advances in drug discovery technologies, position it as a valuable tool for addressing unmet medical needs. As research continues to uncover new applications for this compound, it holds significant promise for improving human health through innovative therapeutic strategies.